Cas no 313656-28-9 (Ethanol,2-(5-isoquinolinyloxy)-)
313656-28-9 structure
Product Name:Ethanol,2-(5-isoquinolinyloxy)-
CAS No:313656-28-9
MF:C11H11NO2
MW:189.210542917252
CID:301012
PubChem ID:22036241
Update Time:2025-04-19
Ethanol,2-(5-isoquinolinyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2-(5-isoquinolinyloxy)-
- 2-(5-Isoquinolinyloxy)ethanol
- 2-(isoquinolin-5-yloxy)ethanol
- 2-isoquinolin-5-yloxyethanol
- DRDPUEDOROQMQU-UHFFFAOYSA-N
- 313656-28-9
- SCHEMBL4328934
-
- Inchi: 1S/C11H11NO2/c13-6-7-14-11-3-1-2-9-8-12-5-4-10(9)11/h1-5,8,13H,6-7H2
- InChI Key: DRDPUEDOROQMQU-UHFFFAOYSA-N
- SMILES: O(CCO)C1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.35
Ethanol,2-(5-isoquinolinyloxy)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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